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Abstract

This technical guide provides an in-depth analysis of N,N-Diphenylcinnamamide, a tertiary
amide with significant applications in organic synthesis and medicinal chemistry. The document
delineates the compound's fundamental chemical identifiers, including its IUPAC name, CAS
number, and the crucial InChlKey for unambiguous database referencing. A detailed
exploration of its physicochemical properties, a validated laboratory-scale synthesis protocol,
and a thorough spectroscopic characterization are presented. The guide is intended for
researchers, chemists, and drug development professionals, offering both foundational
knowledge and practical, field-proven insights into the handling and application of this versatile
molecule.

Core Compound Identification

Precise identification is the cornerstone of chemical research and development. N,N-
Diphenylcinnamamide is a distinct molecule characterized by a cinnamoyl group attached to
the nitrogen atom of a diphenylamine moiety. The trans (E) isomer is the most common and
stable configuration.
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The International Chemical Identifier (InChl) provides a unique and layered textual

representation of the molecule, ensuring its unambiguous identification across disparate

databases and software platforms.

e INChlKey:GCTCULHQKVKNJT-WUKNDPDISA-N[1]

This key is a fixed-length (27-character) condensed version of the full InChl string, ideal for web

searches and database indexing.

A comprehensive list of identifiers for N,N-Diphenylcinnamamide is provided in the table

below for complete characterization.

Identifier Value Source
E)-N,N,3-triphenylprop-2-
IUPAC Name () ) phenyiprop PubChem[1]
enamide
INChI=1S/C21H17NO/c23-
21(17-16-18-10-4-1-5-11-
InChl 18)22(19-12-6-2-7-13-19)20- PubChem[1]
14-8-3-9-15-20/h1-17H/b17-
16+
C1=CC=C(C=C1)/C=C/C(=0)
Canonical SMILES N(C2=CC=CC=C2)C3=CC=C PubChem[1]
C=C3
Benchchem|[?2],
CAS Number 50395-70-5 _
ChemicalBook][3]
Molecular Formula C21H17NO PubChem[1]
Molecular Weight 299.37 g/mol Benchchem|[?2]

Physicochemical and Computed Properties

The physical and chemical properties of a compound dictate its behavior in various systems,

influencing solubility, reactivity, and bioavailability. N,N-Diphenylcinnamamide is a solid at

room temperature with limited solubility in water but better solubility in organic solvents.
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Property Value Notes Source

Molecular Weight 299.4 g/mol PubChem[1]
A computed measure

XLogP3 4.9 o PubChem[1]
of hydrophobicity.

The tertiary amide

Hydrogen Bond nitrogen cannot
0 PubChem|[1]
Donors donate a hydrogen
bond.

The carbonyl oxygen
Hydrogen Bond yiovg

1 is the sole hydrogen PubChem[1]
Acceptors
bond acceptor.
Indicates
Rotatable Bonds 4 conformational PubChem[1]
flexibility.

Synthesis and Mechanistic Insights

The formation of the amide bond in N,N-Diphenylcinnamamide is most classically achieved
via nucleophilic acyl substitution, specifically the reaction between an activated cinnamoyl
derivative and diphenylamine. The Schotten-Baumann reaction conditions are commonly
employed for this transformation.

Reaction Principle

The synthesis involves the reaction of cinnamoyl chloride with diphenylamine.[4] The lone pair
of electrons on the nitrogen atom of diphenylamine acts as a nucleophile, attacking the
electrophilic carbonyl carbon of cinnamoyl chloride. To drive the reaction to completion and
neutralize the hydrochloric acid byproduct, a non-nucleophilic base, such as pyridine or
triethylamine, is essential.[4]
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Caption: Reaction mechanism for the synthesis of N,N-Diphenylcinnamamide.

Validated Laboratory Protocol

This protocol describes a reliable method for the synthesis of N,N-Diphenylcinnamamide.
Materials:

e Cinnamoyl chloride

e Diphenylamine

e Pyridine (anhydrous)

e Dichloromethane (DCM, anhydrous)

e Hydrochloric acid (1 M)

» Saturated sodium bicarbonate solution

e Anhydrous magnesium sulfate

¢ Hexane
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o Ethyl acetate
Procedure:

e Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve
diphenylamine (1.0 eq) and anhydrous pyridine (1.2 eq) in anhydrous DCM.

» Addition of Acyl Chloride: Cool the solution to 0°C using an ice bath. Add a solution of
cinnamoyl chloride (1.1 eq) in anhydrous DCM dropwise over 15-20 minutes. The formation
of a precipitate (pyridinium hydrochloride) is typically observed.

e Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours.
Monitor the reaction progress by Thin Layer Chromatography (TLC) until the diphenylamine
spot is consumed.

o Workup: Quench the reaction by adding 1 M HCI. Transfer the mixture to a separatory funnel
and separate the layers. Wash the organic layer sequentially with 1 M HCI, water, saturated
sodium bicarbonate solution, and brine.

« |solation: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate
the solvent under reduced pressure using a rotary evaporator.

 Purification: The crude product is typically a solid. Purify by recrystallization from a suitable
solvent system (e.g., ethanol or ethyl acetate/hexane) to yield the pure N,N-
Diphenylcinnamamide.
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Caption: Step-by-step workflow for the synthesis of N,N-Diphenylcinnamamide.
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Spectroscopic Characterization

Spectroscopic analysis is essential for confirming the structure and purity of the synthesized
compound. Data from *H NMR, 3C NMR, and IR spectroscopy provide a unique fingerprint for
N,N-Diphenylcinnamamide.

Infrared (IR) Spectroscopy

The IR spectrum provides information about the functional groups present in the molecule. Key
vibrational frequencies are indicative of specific bonds.

Wavenumber (cm~—?) Vibration Type Functional Group
~1660-1680 C=0 stretch Tertiary Amide

~1625 C=C stretch Alkene

~3050 C-H stretch Aromatic & Vinylic

~970 C-H bend Trans-alkene (out-of-plane)

Note: Exact peak positions can vary based on the sample preparation method (e.g., KBr pellet,
thin film).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the
molecule.

IH NMR: The proton NMR spectrum will show distinct signals for the vinylic protons and the
aromatic protons.

 Vinylic Protons: The two protons on the C=C double bond will appear as doublets in the
range of & 6.5-7.8 ppm. The large coupling constant (J = 15 Hz) is characteristic of a trans-
alkene.

e Aromatic Protons: The protons on the three phenyl rings will appear as a complex multiplet,
typically in the range of & 7.0-7.5 ppm.
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13C NMR: The carbon NMR spectrum will show characteristic peaks for the carbonyl carbon,
the alkene carbons, and the aromatic carbons.

e Carbonyl Carbon (C=0): Typically found around & 165-170 ppm.
e Alkene Carbons (C=C): Found in the range of d 118-145 ppm.

o Aromatic Carbons: Multiple signals in the range of  120-145 ppm.

Applications and Research Significance

Cinnamamide derivatives are recognized as a "privileged scaffold" in medicinal chemistry due
to their wide range of pharmacological activities.[2] While research on N,N-
Diphenylcinnamamide itself is specific, the broader class of cinnamamides is extensively
investigated for various therapeutic applications.

e Anticancer Research: Many cinnamamide derivatives have been studied for their potential as
anticancer agents.[2][5] The a,3-unsaturated carbonyl system can act as a Michael acceptor,
a feature known to interact with cellular targets involved in cancer pathways.[2]

o Anti-inflammatory Activity: Cinnamamides have been synthesized and evaluated for their in-
vitro anti-inflammatory properties.[4]

¢ Synthetic Intermediates: The cinnamamide core serves as a versatile template for the
synthesis of more complex molecules in drug discovery programs.[4]

Safety and Handling

As with any laboratory chemical, N,N-Diphenylcinnamamide should be handled with
appropriate care.

o Personal Protective Equipment (PPE): Wear standard PPE, including safety glasses, a lab
coat, and chemical-resistant gloves.[3]

» Handling: Handle in a well-ventilated area, preferably in a chemical fume hood. Avoid
formation of dust and aerosols.[3]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[3]
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o First Aid: In case of contact with skin or eyes, rinse immediately with plenty of water. If
inhaled, move to fresh air. If ingested, rinse mouth with water and seek immediate medical
attention.[3]

This guide is for informational purposes only and does not constitute a full safety data sheet
(SDS). Always consult the SDS before handling any chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [N,N-Diphenylcinnamamide: A Comprehensive Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1350124/docs#n-n-diphenylcinnamamide-a-
comprehensive-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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